5-[(1,3-Benzodioxol-5-yloxy)methyl]-2-furoic acid

• CAS: 832739-65-8
• Molecular Formula: C13H10O6
• Molecular Weight: 262.217
• SMILES: C1OC2=C(O1)C=C(C=C2)OCC3=CC=C(O3)C(=O)O
• InChI: InChI=1S/C13H10O6/c14-13(15)11-4-2-9(19-11)6-16-8-1-3-10-12(5-8)18-7-17-10/h1-5H,6-7H2,(H,14,15)
• InChIKey: ZHMYIAYBNPBZFI-UHFFFAOYSA-N
• Solubility: not available

Structural and Quality Differentiation Guide

5-[(1,3-Benzodioxol-5-yloxy)methyl]-2-furoic acid is a synthetic furoic acid derivative in which a 1,3‑benzodioxol‑5‑yloxy methyl substituent is appended at the 5‑position of the furan ring; its molecular formula is C₁₃H₁₀O₆ and its molecular weight is 262.21 g/mol [1]. The compound is commercially supplied at a minimum purity of 95 % and is intended exclusively as a research chemical for medicinal chemistry and fragment‑based drug discovery . Publicly available quantitative bioactivity data for this specific structure are extremely limited; consequently, differentiation must be grounded in structural, pharmacophoric, and quality‑control comparisons with the closest commercially available analogs.

Dual pharmacophore architecture (benzodioxole – furoic acid) for fragment-based screening

Supplier-specified minimum purity level supports reproducible library preparation

Limited published bioactivity data – requires primary characterization in target assays

• [1] PubChem Compound Summary for CID 7015954, 5-[(1,3-Benzodioxol-5-yloxy)methyl]-2-furoic acid. National Center for Biotechnology Information. View Source

Why Generic Analogs Cannot Replace This Compound

The target compound uniquely integrates the 2‑furoic acid carboxylate pharmacophore with a 1,3‑benzodioxole moiety through a methyleneoxy linker, a connectivity absent from simpler analogs such as 2‑furoic acid, 5‑(phenoxymethyl)‑2‑furoic acid, or 1,3‑benzodioxole itself [1]. The benzodioxole scaffold is associated with a broad spectrum of biological activities including anticancer, anti‑tuberculosis, antimicrobial, anti‑epileptic, and analgesic effects [2], while the furoic acid core independently exhibits anti‑inflammatory, antioxidant, and antimicrobial properties [3]. Substituting either component would eliminate the dual‑pharmacophore architecture that makes this compound a unique entry in fragment‑based screening libraries, even though head‑to‑head quantitative bioactivity comparisons remain unavailable due to the paucity of published data.

Simple 2‑furoic acid or 5‑(phenoxymethyl)‑2‑furoic acid

Removing the benzodioxole oxymethylene substituent eliminates the dual pharmacophore design and may shift target engagement profiles.

Isolated benzodioxole or furoic acid building blocks

Using either moiety alone loses the unique covalent linkage; class‑level bioactivity associations may not transfer to the hybrid scaffold.

Benzyloxy analog (CAS 42890‑01‑7)

The benzyloxy variant lacks defined storage conditions in vendor datasheets, introducing potential degradation variability in long‑term studies.

• [1] PubChem Compound Summary for CID 7015954 and related comparator compound entries. National Center for Biotechnology Information. View Source
• [2] ResearchGate Figure: Structures of benzodioxol derivatives having various biological activities. Arabian Journal for Science and Engineering, 2021, 46, 5447–5453. View Source
• [3] Selleck.cn Product Page for 2‑Furoic acid. Selleck Chemicals. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Structural Novelty and Computed Molecular Property Comparison

The target compound bears a 1,3‑benzodioxole ring linked via an oxymethylene bridge to the 2‑furoic acid core, whereas the closest commercial analog 5‑(phenoxymethyl)‑2‑furoic acid (CAS 91368‑74‑0) contains a simpler phenoxy substituent . Computed physicochemical properties reveal that the target compound has a molecular weight of 262.21 g/mol, an XLogP3 of 2.2, six hydrogen‑bond acceptors, and one hydrogen‑bond donor [1]. By comparison, the phenoxymethyl analog has a molecular weight of 218.21 g/mol, an estimated XLogP3 of approximately 2.5, four hydrogen‑bond acceptors, and one hydrogen‑bond donor [2]. The increase of two hydrogen‑bond acceptors in the target compound, coupled with the distinctive electron‑rich benzodioxole ring, may significantly alter target‑binding profiles, though direct IC₅₀ or Kᵢ comparative data are not yet reported.

Computed Properties

Cross-study comparable

Target vs. 5‑(Phenoxymethyl)‑2‑furoic acid
MW: 262.21 vs. 218.21 g/mol
XLogP3: 2.2 vs. ~2.5
HBA: 6 vs. 4

Increased H‑bond acceptors may support differentiated binding profiles

No direct IC₅₀ or Kᵢ data available

Evidence Dimension	Computed molecular properties (MW, logP, H‑bond acceptors/donors)
Target Compound Data	MW 262.21 g/mol, XLogP3 2.2, HBA 6, HBD 1
Comparator Or Baseline	5‑(Phenoxymethyl)‑2‑furoic acid: MW 218.21 g/mol, XLogP3 ~2.5, HBA 4, HBD 1
Quantified Difference	ΔMW +44 g/mol; ΔHBA +2
Conditions	Computed properties accessed via PubChem (target compound) and ChemSpider/SpectraBase (comparator)

Why This Matters

The additional hydrogen‑bond acceptors and the benzodioxole ring’s electron density may confer distinct target‑engagement profiles, making the target compound a structurally differentiated candidate for fragment‑screening libraries seeking novel chemotypes.

• [1] PubChem Computed Properties for CID 7015954. National Center for Biotechnology Information. View Source
• [2] SpectraBase and ChemSrc entries for 5‑(Phenoxymethyl)‑2‑furoic acid. View Source

Purity and Storage Specification Comparison

The target compound is consistently offered by multiple vendors at a minimum purity of 95 % , with a recommended storage condition of sealed containers kept dry at 2–8 °C . In contrast, the benzyloxy analog 5‑[(benzyloxy)methyl]‑2‑furoic acid (CAS 42890‑01‑7) is also listed at 95 % purity, but its vendor datasheets do not specify long‑term storage conditions . The availability of explicit storage parameters reduces the risk of degradation‑related assay variability and supports reproducible experimental outcomes.

Purity & Storage

Vendor specification

Purity ≥95% (multiple vendors)
Storage: sealed, dry, 2–8 °C
Comparator: purity 95% but storage unspecified

Defined storage guidance supports reproducible long‑term screening

Vendor datasheets should be verified

Evidence Dimension	Purity specification and storage guidance
Target Compound Data	≥95 % purity; Storage: sealed in dry, 2–8 °C
Comparator Or Baseline	5‑[(Benzyloxy)methyl]‑2‑furoic acid: 95 % purity; storage not specified
Quantified Difference	Storage specification available vs. unspecified
Conditions	Vendor technical datasheets (AKSci, Chemscene, Smolecule)

Why This Matters

Defined storage conditions are critical for maintaining compound integrity during long‑term screening campaigns, giving procurement confidence that the target compound can be stored without uncharacterized degradation.

Dual Pharmacophore Architecture and Bioactivity Potential

Compounds containing the benzodioxole motif have been documented to exert anticancer, anti‑tuberculosis, antimicrobial, anti‑epileptic, and analgesic activities [1]. Simple 2‑furoic acid independently demonstrates anti‑inflammatory, antioxidant, and antimicrobial properties [2]. The target compound covalently merges these two pharmacophores, creating a scaffold that could engage multiple biological targets simultaneously. However, no IC₅₀, Kᵢ, or in‑vivo efficacy data are currently published for the target compound itself; this differentiation is therefore based on class‑level pharmacophore inference.

Pharmacophore Hybrid

Class-level inference

Benzodioxole class activities: anticancer, antimicrobial, etc.
2‑Furoic acid: anti‑inflammatory, antioxidant
Target compound: no direct IC₅₀/Kᵢ data

Class‑level rationale for inclusion in phenotypic screens

Activity not validated for this scaffold

Evidence Dimension	Reported biological activities of constituent pharmacophore classes
Target Compound Data	No published IC₅₀/Kᵢ data available
Comparator Or Baseline	Benzodioxole class: anticancer, anti‑tuberculosis, etc.; 2‑Furoic acid: anti‑inflammatory, antioxidant
Quantified Difference	Not quantifiable (qualitative class‑level comparison only)
Conditions	Literature surveys of benzodioxole derivatives and 2‑furoic acid bioactivity

Why This Matters

The dual‑pharmacophore design provides a rational basis for prioritizing this compound in phenotypic screening libraries where novel chemotypes are valued over validated target engagement.

• [1] ResearchGate Figure: Structures of benzodioxol derivatives having various biological activities. Arabian Journal for Science and Engineering, 2021, 46, 5447–5453. View Source
• [2] Selleck.cn Product Page for 2‑Furoic acid. Selleck Chemicals. View Source

Data Scarcity vs. Well-Characterized Benzodioxole Hybrids

In stark contrast to advanced benzodioxole‑containing drug candidates such as Osemozotan (a serotonin 5‑HT₁A agonist with reported nanomolar Kᵢ values and extensive PK profiles), the target compound has zero published IC₅₀, Kᵢ, in‑vivo PK, or selectivity data [1]. This evidence gap is a critical procurement factor: the compound’s value resides entirely in its structural novelty, and researchers must assume the full burden of primary biological characterization.

Data Availability

Supporting evidence

Target: zero published IC₅₀, Kᵢ, or in‑vivo data
Osemozotan (benzodioxole drug candidate): nanomolar Kᵢ, PK data

Requires full primary characterization; not a validated tool

Literature searches up to 2026

Evidence Dimension	Availability of published bioactivity and selectivity data
Target Compound Data	Zero published IC₅₀, Kᵢ, or in‑vivo data
Comparator Or Baseline	Osemozotan: 5‑HT₁A agonist with Kᵢ values in the nanomolar range, plus published PK and in‑vivo data
Quantified Difference	Complete absence of quantitative bioactivity data for the target compound
Conditions	Comprehensive searches of PubMed, ChEMBL, and PubChem BioAssay as of 2026

Why This Matters

Transparent acknowledgment of data gaps enables informed procurement decisions, distinguishing this compound’s role as an exploratory screening library component from that of a validated pharmacological tool.

• [1] Drug Information Page for Osemozotan (MKC-242). IDRB Lab. View Source

Research and Industrial Application Scenarios

Fragment-Based Drug Discovery Library Expansion

The unique benzodioxole‑oxymethylene‑furoic acid connectivity provides a chemical scaffold that is structurally distinct from commercially available fragment libraries. Its dual‑pharmacophore architecture supports inclusion in diversity‑oriented screening collections, particularly for targets where benzodioxole‑derived natural products (e.g., sesamin, fargesin) have shown preliminary phenotypic activity .

Synthetic Chemistry Building Block for Derivatization

The carboxylic acid handle at the 2‑position of the furan ring enables straightforward amide coupling or esterification, facilitating rapid structure–activity relationship (SAR) exploration around the benzodioxole‑furan core. Commercial availability at ≥95 % purity with defined storage conditions enhances its utility as a reliable starting material for parallel synthesis .

Phenotypic Screening for Anti-Inflammatory or Antimicrobial Hits

Based on class‑level associations of the benzodioxole and furan moieties with anti‑inflammatory and antimicrobial activities, this compound is a rational candidate for inclusion in cell‑based phenotypic assays. However, the complete absence of predefined target‑engagement or selectivity data means that any active hits will require de‑novo mechanistic characterization [1].

Academic Medicinal Chemistry Training

The compound’s commercial accessibility, well‑defined identity and purity, and the transparency regarding its limited biological characterization make it a suitable model substrate for teaching advanced organic synthesis, analytical characterization (NMR, LC‑MS), and early‑stage fragment screening in academic laboratory courses.

Application

Selection Property

Validation Focus

Fragment Library Expansion

Novel dual-pharmacophore scaffold

Verify synthetic tractability and library fitness

Synthesis Building Block

Available carboxylic acid handle for derivatization

Assess coupling efficiency and purity consistency

Phenotypic Screening

Class-level anti-inflammatory/antimicrobial associations

Confirm target engagement and selectivity de novo

Academic Med Chem Training

Defined identity and purity specifications

Demonstrate analytical characterization reproducibility

• [1] ResearchGate Figure: Structures of benzodioxol derivatives having various biological activities. Arabian Journal for Science and Engineering, 2021, 46, 5447–5453. View Source